Cas no 368442-87-9 (1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]-)

1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]- structure
368442-87-9 structure
Product Name:1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]-
CAS No:368442-87-9
MF:C11H22N2
MW:182.305782794952
CID:1479979
PubChem ID:7141618
Update Time:2025-04-21

1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-[(2S)-2-pyrrolidinylmethyl]-
    • 1-[[(2S)-pyrrolidin-2-yl]methyl]azepane
    • SCHEMBL10326492
    • 368442-87-9
    • DTXSID00427990
    • Inchi: 1S/C11H22N2/c1-2-4-9-13(8-3-1)10-11-6-5-7-12-11/h11-12H,1-10H2/t11-/m0/s1
    • InChI Key: GVAJTFQLOLODFH-NSHDSACASA-N
    • SMILES: N1(CCCCCC1)C[C@@H]1CCCN1

Computed Properties

  • Exact Mass: 182.17846
  • Monoisotopic Mass: 182.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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